Methotrexate-methyl-d3, Dimethyl Ester
Methotrexate-methyl-d3, Dimethyl Ester
Brand Name:
Vulcanchem
CAS No.:
432545-60-3
VCID:
VC0018573
InChI:
InChI=1S/C22H26N8O5/c1-30(11-13-10-25-19-17(26-13)18(23)28-22(24)29-19)14-6-4-12(5-7-14)20(32)27-15(21(33)35-3)8-9-16(31)34-2/h4-7,10,15H,8-9,11H2,1-3H3,(H,27,32)(H4,23,24,25,28,29)/i1D3
SMILES:
CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)OC)C(=O)OC
Molecular Formula:
C22H26N8O5
Molecular Weight:
485.5 g/mol
Methotrexate-methyl-d3, Dimethyl Ester
CAS No.: 432545-60-3
Reference Standards
VCID: VC0018573
Molecular Formula: C22H26N8O5
Molecular Weight: 485.5 g/mol
| CAS No. | 432545-60-3 |
|---|---|
| Product Name | Methotrexate-methyl-d3, Dimethyl Ester |
| Molecular Formula | C22H26N8O5 |
| Molecular Weight | 485.5 g/mol |
| IUPAC Name | dimethyl 2-[[4-[(2,4-diaminopteridin-6-yl)methyl-(trideuteriomethyl)amino]benzoyl]amino]pentanedioate |
| Standard InChI | InChI=1S/C22H26N8O5/c1-30(11-13-10-25-19-17(26-13)18(23)28-22(24)29-19)14-6-4-12(5-7-14)20(32)27-15(21(33)35-3)8-9-16(31)34-2/h4-7,10,15H,8-9,11H2,1-3H3,(H,27,32)(H4,23,24,25,28,29)/i1D3 |
| Standard InChIKey | DIQFVFAFHNQUTG-FIBGUPNXSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])N(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)OC)C(=O)OC |
| SMILES | CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)OC)C(=O)OC |
| Canonical SMILES | CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)OC)C(=O)OC |
| Synonyms | N-[4-[[(2,4-Diamino-6-pteridinyl)methyl]methylamino]benzoyl]-L-glutamic Acid-d3 Dimethyl Ester; Dimethyl Methotrexate-d3; |
| PubChem Compound | 13243156 |
| Last Modified | Nov 11 2021 |
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